
An In-depth Technical Guide to the Physical
Properties of Methyl Heptacosanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl heptacosanoate

Cat. No.: B1582234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Methyl heptacosanoate (CAS Number: 55682-91-2). The information is curated for

professionals in research and development who require precise data for experimental design,

formulation, and analytical method development. This document summarizes key quantitative

data in a structured format, outlines detailed experimental protocols for property determination,

and includes a mandatory visualization of a typical analytical workflow.

Core Physical Properties
Methyl heptacosanoate is the methyl ester of heptacosanoic acid, a 27-carbon long-chain

saturated fatty acid.[1][2] Its physical characteristics are primarily dictated by this long, nonpolar

hydrocarbon chain.

The following table summarizes the key physical properties of Methyl heptacosanoate.
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Property Value Source(s)

Molecular Formula C₂₈H₅₆O₂ [2][3]

Molecular Weight 424.74 g/mol [1][2][3]

Appearance Solid

Melting Point 63-66 °C [4]

Boiling Point 449 °C at 760 mmHg [4]

Density 0.859 g/cm³ [4]

Solubility

Insoluble in water; Soluble in

organic solvents like alcohol

and ether.[5]

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for determining the physical

properties of long-chain fatty acid methyl esters like Methyl heptacosanoate.

The melting point of a waxy solid like Methyl heptacosanoate can be determined using the

capillary tube method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:
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Sample Preparation: A small amount of solid Methyl heptacosanoate is finely ground using

a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the end

of melting) are recorded as the melting point range.[6]

For high-boiling-point liquids or solids that can be melted, the Thiele tube method provides an

efficient means of boiling point determination.[7]

Apparatus:

Thiele tube

High-temperature heating oil (e.g., mineral oil)

Microscale test tube

Capillary tube (sealed at one end)

Thermometer

Bunsen burner or hot plate

Procedure:

Sample Preparation: A small amount of Methyl heptacosanoate is placed in the microscale

test tube.
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Assembly: A capillary tube is inverted (open end down) and placed inside the test tube

containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is placed in a Thiele tube containing heating oil, ensuring the sample

is below the oil level. The side arm of the Thiele tube is gently heated.[7]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[7]

The density of an insoluble solid like Methyl heptacosanoate can be determined by the liquid

displacement method.

Apparatus:

Analytical balance

Graduated cylinder

A liquid in which the solid is insoluble (e.g., water)

Procedure:

Mass Measurement: A known mass of solid Methyl heptacosanoate is measured using an

analytical balance.

Initial Volume: A known volume of the displacement liquid is added to a graduated cylinder,

and the initial volume is recorded.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged.

Final Volume: The new volume of the liquid in the graduated cylinder is recorded.
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Calculation: The volume of the solid is the difference between the final and initial liquid

volumes. The density is then calculated by dividing the mass of the solid by its volume.[8][9]

A qualitative and semi-quantitative assessment of solubility can be performed through direct

observation.

Apparatus:

Test tubes

Vortex mixer

Spatula

Various solvents (e.g., water, ethanol, methanol, hexane, chloroform)

Procedure:

Sample Addition: A small, measured amount of Methyl heptacosanoate (e.g., 10 mg) is

added to a series of test tubes.

Solvent Addition: A known volume of a specific solvent (e.g., 1 mL) is added to each test

tube.

Mixing: The test tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to

ensure thorough mixing.

Observation: The tubes are visually inspected for the dissolution of the solid. If the solid

dissolves completely, it is considered soluble. If it remains undissolved or forms a

suspension, it is considered insoluble or sparingly soluble.[2]

Semi-Quantitative Analysis: For solvents in which the compound is soluble, further additions

of the solid can be made in known increments until saturation is reached to estimate the

solubility limit.

Analytical Workflow Visualization
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The characterization and quantification of Fatty Acid Methyl Esters (FAMEs) like Methyl
heptacosanoate are commonly performed using Gas Chromatography-Mass Spectrometry

(GC-MS). The following diagram illustrates a typical experimental workflow.
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(Ionization & Mass Analysis)

 
Data Acquisition

(Chromatogram & Spectra)
 Peak Identification

(Library Matching)

 
Quantification

(Internal/External Standards)

 
Final Report

(FAME Profile & Concentrations)
 

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of Fatty Acid Methyl Esters (FAMEs) by GC-

MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Methyl Heptacosanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582234#what-are-the-physical-properties-of-methyl-
heptacosanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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